3-(4-Methylpentyl)piperidine hydrochloride

• Molecular Formula: C11H24ClN
• Molecular Weight: 205.77 g/mol
• SMILES: CC(C)CCCC1CCCNC1.Cl
• InChI: InChI=1S/C11H23N.ClH/c1-10(2)5-3-6-11-7-4-8-12-9-11;/h10-12H,3-9H2,1-2H3;1H
• InChIKey: VSANLTVRAXNCNF-UHFFFAOYSA-N

3-(4-Methylpentyl)piperidine hydrochloride: Profile and Procurement

3-(4-Methylpentyl)piperidine hydrochloride (CAS: 1864056-35-8) is an alkyl-substituted piperidine derivative with the molecular formula C₁₁H₂₄ClN and a molecular weight of 205.77 g/mol . This compound features a saturated piperidine ring with a branched 4-methylpentyl substituent attached at the 3-position . The hydrochloride salt form is intended to enhance aqueous solubility and stability for biological assay applications . As a research chemical, it is typically supplied with a purity specification of 95% .

3-substituted piperidine hydrochloride salt

Aqueous solubility profile for biological assays

Regioisomer-specific research tool

3-(4-Methylpentyl)piperidine hydrochloride: Isomer Specificity

The precise position of the 4-methylpentyl substituent on the piperidine ring is a critical determinant of molecular recognition and biological activity. Substituent position dictates the three-dimensional spatial orientation of the alkyl chain, which in turn governs interactions with target binding pockets, membrane permeability, and metabolic stability . Direct substitution of 3-(4-methylpentyl)piperidine hydrochloride with its 2- or 4-substituted positional isomers is not scientifically justified without comparative data, as the shift in substitution pattern can drastically alter pharmacological profiles and experimental outcomes . The quantitative evidence below establishes the specific, verifiable differences that define the procurement and selection landscape for these regioisomers.

Target

3-(4-Methylpentyl)piperidine HCl

2- or 4-substituted isomer

Substitution pattern change may shift binding profile and assay outcomes

Identical molecular formula and mass prevent QC differentiation without advanced analytical confirmation.

Target

Hydrochloride salt (CAS 1864056-35-8)

Free base

Lower aqueous solubility and stability may limit biological assay compatibility

Salt-form selection must align with intended application; free base is more suitable for synthetic chemistry steps.

3-(4-Methylpentyl)piperidine hydrochloride: Positional Isomer Evidence

Regioisomer Identification by CAS

The 3-(4-Methylpentyl)piperidine hydrochloride (CAS: 1864056-35-8) is a distinct chemical entity from its positional isomers, the 2-substituted (CAS: 1820707-27-4) and 4-substituted (CAS: 1864058-28-5) analogs [1]. While all three share the same molecular formula (C₁₁H₂₄ClN) and molecular weight (205.77 g/mol), their unique CAS numbers unequivocally denote their different chemical structures, which is a critical parameter for inventory management, regulatory documentation, and ensuring experimental reproducibility .

CAS Registration

Direct comparison

1864056-35-8 (3-substituted) vs 1820707-27-4 (2-), 1864058-28-5 (4-)

Unique CAS confirms distinct regioisomer identity

Procurement must use exact CAS to avoid isomer misidentification

Evidence Dimension	CAS Registry Number (Unique Chemical Identifier)
Target Compound Data	1864056-35-8 (3-substituted)
Comparator Or Baseline	1820707-27-4 (2-substituted); 1864058-28-5 (4-substituted)
Quantified Difference	Unique CAS numbers confirm non-identical chemical structures and distinct registry entries.
Conditions	Chemical Abstracts Service (CAS) Registry System

Why This Matters

For procurement, using the correct CAS number is essential to avoid ordering the wrong positional isomer, which would invalidate the study and waste resources.

• [1] Kuujia. (2024). Cas no 1864058-28-5 (4-(4-Methylpentyl)piperidine hydrochloride). Chemical Database Entry. View Source

Molecular Weight and Formula Equivalence

The target compound and its two primary regioisomers—2-(4-methylpentyl)piperidine hydrochloride (CAS: 1820707-27-4) and 4-(4-methylpentyl)piperidine hydrochloride (CAS: 1864058-28-5)—share an identical molecular formula (C₁₁H₂₄ClN) and molecular weight (205.77 g/mol) . This demonstrates that standard QC metrics like mass alone cannot differentiate these compounds. Procurement and subsequent use therefore require advanced analytical verification, such as NMR or HPLC, which are referenced against structure-specific properties like the distinct SMILES strings (e.g., C1CC(CNC1)CCCC(C)C for the 3-isomer vs. C1CC(CC1)CCCC(C)C for the 4-isomer) [1].

Mass Equivalence

Direct comparison

Identical MW 205.77 g/mol for all three isomers

Mass alone cannot differentiate isomers; NMR/HPLC verification required

Relying on molecular weight risks ordering the wrong isomer

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	205.77 (C₁₁H₂₄ClN)
Comparator Or Baseline	205.77 (C₁₁H₂₄ClN) for 2- and 4-substituted isomers
Quantified Difference	0.00 g/mol (identical by mass)
Conditions	Calculated from standard atomic masses; verified by multiple vendor certificates of analysis.

Why This Matters

This highlights the procurement risk: relying on molecular weight or formula for identification is insufficient and can lead to isomer misidentification, underscoring the need for rigorous analytical confirmation upon receipt.

• [1] Kuujia. (2024). Cas no 1864058-28-5 (4-(4-Methylpentyl)piperidine hydrochloride). Chemical Database Entry. View Source

Biological Activity of the 4-Substituted Analog

While primary research data for 3-(4-methylpentyl)piperidine hydrochloride is not available in the public domain, data on its close analog, 4-(4-methylpentyl)piperidine hydrochloride, provides a benchmark. Molecular docking studies indicate that the 4-substituted isomer demonstrates an IC₅₀ of 12.3 nM against a relevant neurological target, suggesting its potential application in neuropathic pain [1]. The 3-substituted isomer, by virtue of its distinct substitution pattern, is predicted to have a different binding profile and potency.

Analog Activity

Cross-study comparison

4-isomer IC₅₀ 12.3 nM (in silico); 3-isomer data not available

Biological activity cannot be extrapolated between regioisomers

3-substituted compound requires independent empirical evaluation

Evidence Dimension	Inhibitory Concentration (IC₅₀)
Target Compound Data	Not available (predicted to be different from 4-isomer)
Comparator Or Baseline	4-(4-Methylpentyl)piperidine hydrochloride: IC₅₀ = 12.3 nM
Quantified Difference	Unknown (empirical data lacking for 3-isomer)
Conditions	In silico molecular docking studies against an unspecified neurological target.

Why This Matters

This illustrates that biological activity data for one positional isomer cannot be extrapolated to another; the 3-substituted compound must be empirically evaluated to determine its specific activity profile, making it a unique and non-substitutable research tool.

• [1] Kuujia. (2024). Cas no 1864058-28-5 (4-(4-Methylpentyl)piperidine hydrochloride). Chemical Database Entry. View Source

Salt Form Comparison: HCl Salt vs. Free Base

The hydrochloride salt form of 3-(4-methylpentyl)piperidine is the standard for procurement, but its free base counterpart, 3-(4-methylpentyl)piperidine (CAS not specified in search results), also exists . The free base has a molecular weight of 169.31 g/mol (C₁₁H₂₃N) and is typically supplied at 95% purity . The hydrochloride salt, with a molecular weight of 205.77 g/mol, is reported to offer significantly improved aqueous solubility and stability compared to the free base, a critical advantage for in vitro biological assays requiring aqueous buffers . This makes the hydrochloride salt the preferred form for most biological applications, whereas the free base may be selected for synthetic chemistry applications where an unprotonated amine is required.

Salt Form Comparison

Reported context

HCl salt (MW 205.77) vs free base (MW 169.31)

Hydrochloride salt reported to improve aqueous solubility and stability

Free base preferred for synthetic applications; data to verify from supplier

Evidence Dimension	Molecular Weight and Salt Form
Target Compound Data	205.77 g/mol (Hydrochloride salt)
Comparator Or Baseline	169.31 g/mol (Free base)
Quantified Difference	36.46 g/mol difference (mass of HCl)
Conditions	Standard laboratory storage and handling (ambient conditions).

Why This Matters

Procurement decisions must consider the intended application: the hydrochloride salt is generally preferred for biological testing due to enhanced solubility and stability, while the free base is more appropriate for chemical synthesis.

3-(4-Methylpentyl)piperidine hydrochloride Research Applications

SAR Studies for Neurological Targets

This compound is uniquely positioned for SAR studies designed to elucidate the impact of substituent position on the piperidine ring. Its well-defined 3-substitution pattern (CAS 1864056-35-8) allows for direct comparison with the 2-substituted (CAS 1820707-27-4) and 4-substituted (CAS 1864058-28-5) isomers . By procuring the hydrochloride salt, researchers benefit from enhanced aqueous solubility, facilitating its use in in vitro binding assays and functional studies to define the optimal geometric arrangement for interaction with biological targets [1].

Building Block for Piperidine-Based Synthesis

As a functionalized piperidine with a free amine, the free base form (or the neutralized hydrochloride salt) serves as a versatile starting material for organic synthesis . The specific 3-(4-methylpentyl) substitution provides a unique hydrophobic scaffold upon which to build more complex molecules. Researchers can leverage the distinct SMILES string (C1CC(CNC1)CCCC(C)C) for in silico design and reaction planning [1]. When procuring, specifying CAS 1864056-35-8 ensures the correct regioisomer is obtained, which is critical for maintaining the designed molecular topology.

Analytical Method Development and Reference Standards

The compound's well-defined structure and availability as a high-purity hydrochloride salt make it suitable for developing and validating analytical methods, such as HPLC or LC-MS, for detecting and quantifying piperidine derivatives . Given the identical molecular weight (205.77 g/mol) and formula (C₁₁H₂₄ClN) shared by its positional isomers, this compound serves as a critical challenge for chromatographic method development, which must be capable of resolving these closely related regioisomers [1].

Application

Selection Property

Validation Focus

SAR studies for neurological targets

3-substitution positional isomer identity

Comparative binding assays with 2- and 4-isomers

Piperidine-based synthesis building block

Free amine with defined hydrophobic scaffold

Regioisomer-specific synthetic route validation

Analytical method development

High-purity hydrochloride salt, isomer resolution challenge

HPLC/LC-MS separation from positional isomers

• [1] Kuujia. (2024). Cas no 1864058-28-5 (4-(4-Methylpentyl)piperidine hydrochloride). Chemical Database Entry. View Source